Cas no 1279820-16-4 (tert-butyl N-[(2-chloropyrimidin-5-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(2-chloropyrimidin-5-yl)methyl]carbamate
• CAS No: 1279820-16-4
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• MDL: MFCD20278094
• CID: 4566414
• PubChem ID: 86669510
• Update Time: 2025-06-11

tert-butyl N-[(2-chloropyrimidin-5-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL(2-CHLOROPYRIMIDIN-5-YL)METHYLCARBAMATE
• tert-butyl N-[(2-chloropyrimidin-5-yl)methyl]carbamate
• MFCD20278094
• AKOS037646334
• 5-[(Boc-amino)methyl]-2-chloropyrimidine
• t-Butyl ((2-chloropyrimidin-5-yl)methyl)carbamate
• SY329146
• 1279820-16-4
• DB-199008
• EN300-131291
• N-[(2-chloro-5-pyrimidinyl)methyl]carbamic acid 1,1-dimethylethyl ester
• W19322
• SCHEMBL1585183
• VUFBZTGHKQVWPB-UHFFFAOYSA-N
• (2-Chloro-pyrimidin-5-ylmethyl)-carbamic acid tert-butyl ester
• CS-0343302
• TERT-BUTYL ((2-CHLOROPYRIMIDIN-5-YL)METHYL)CARBAMATE
• AS-68245
• Carbamicacid,N-[(2-chloro-5-pyrimidinyl)methyl]-,1,1-dimethylethylester
• N-Boc-1-(2-chloro-5-pyrimidinyl)methanamine

• MDL： MFCD20278094
• Inchi： 1S/C10H14ClN3O2/c1-10(2,3)16-9(15)14-6-7-4-12-8(11)13-5-7/h4-5H,6H2,1-3H3,(H,14,15)
• InChI Key： VUFBZTGHKQVWPB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CN=C(Cl)N=C1

Computed Properties

• Exact Mass: 243.0774544g/mol
• Monoisotopic Mass: 243.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on tert-butyl N-[(2-chloropyrimidin-5-yl)methyl]carbamate

Research Brief on tert-Butyl N-[(2-Chloropyrimidin-5-yl)methyl]carbamate (CAS: 1279820-16-4) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, the compound tert-butyl N-[(2-chloropyrimidin-5-yl)methyl]carbamate (CAS: 1279820-16-4) has emerged as a critical intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

The compound, characterized by its pyrimidine core and carbamate functionality, serves as a versatile building block in medicinal chemistry. Recent studies have highlighted its role in the synthesis of novel kinase inhibitors, which are pivotal in targeting signaling pathways implicated in cancer and inflammatory diseases. The 2-chloropyrimidine moiety, in particular, offers a reactive site for further functionalization, enabling the creation of diverse pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of tert-butyl N-[(2-chloropyrimidin-5-yl)methyl]carbamate in the development of selective JAK2 inhibitors. The researchers utilized this intermediate to introduce key structural modifications, resulting in compounds with enhanced potency and reduced off-target effects. The study underscored the importance of the carbamate group in improving metabolic stability and bioavailability.

Further investigations have explored the compound's application in PROTAC (Proteolysis Targeting Chimeras) technology. A recent preprint on bioRxiv detailed its use as a linker in the design of degraders targeting oncogenic proteins. The tert-butyl group was found to confer favorable pharmacokinetic properties, while the chloropyrimidine moiety facilitated efficient conjugation to E3 ligase ligands.

From a synthetic perspective, advancements in the scalable production of tert-butyl N-[(2-chloropyrimidin-5-yl)methyl]carbamate have been reported. A 2024 patent application by a leading pharmaceutical company disclosed an optimized route involving palladium-catalyzed cross-coupling, achieving higher yields and purity compared to traditional methods. This development is expected to streamline the production of derivative compounds for preclinical testing.

In conclusion, tert-butyl N-[(2-chloropyrimidin-5-yl)methyl]carbamate (CAS: 1279820-16-4) continues to play a pivotal role in drug discovery, particularly in the design of kinase inhibitors and targeted protein degraders. Its structural features and synthetic versatility make it a valuable tool for medicinal chemists. Future research may focus on expanding its applications to other therapeutic areas and further optimizing its physicochemical properties for enhanced drug-like characteristics.